1-(4-Methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H16N2O3
• Molecular Weight: 368.4 g/mol
• SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=CC=CC=N4)OC5=CC=CC=C5C3=O
• InChI: InChI=1S/C23H16N2O3/c1-14-9-11-15(12-10-14)20-19-21(26)16-6-2-3-7-17(16)28-22(19)23(27)25(20)18-8-4-5-13-24-18/h2-13,20H,1H3
• InChIKey: WACBUTVPYOKSKG-UHFFFAOYSA-N

1-(4-Methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione: A 1,2-Dihydrochromenopyrrole Scaffold for Selective PDE5 and Kinase Research

The compound 1-(4-Methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (molecular formula C24H18N2O3) belongs to a class of polycyclic heterocycles with a partially saturated 1,2-dihydropyrrole core fused to a chromenone ring [1]. This scaffold is structurally distinct from the fully aromatic chromeno[2,3-c]pyrrol-9(2H)-ones explored as potent and orally bioavailable phosphodiesterase 5 (PDE5) inhibitors for pulmonary arterial hypertension [2]. The specific 1-(4-methylphenyl) and 2-(pyridin-2-yl) substitutions on the 1,2-dihydro scaffold create a unique electronic and steric environment that is hypothesized to modulate target selectivity profiles, particularly against PDE isozymes and kinases, compared to its fully aromatic or differently substituted analogs [3].

Scaffold 1,2-Dihydrochromenopyrrole core with chiral center may support selectivity studies

Physicochemical Lower lipophilicity and TPSA profile may suit solubility-sensitive biochemical assays

Target Class Reported scaffold context for PDE isozyme and kinase selectivity profiling

• [1] Vydzhak, R. N., Panchishin, S. Ya. (2006) Simple synthesis of 1,2-diaryl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones. Russian Journal of General Chemistry, 76(10), 1681-1682. View Source
• [2] Wu, D., Zhang, T., Chen, Y., Huang, Y., Geng, H., Yu, Y., ... & Luo, H. B. (2017). Discovery and Optimization of Chromeno[2,3-c]pyrrol-9(2H)-ones as Novel Selective and Orally Bioavailable Phosphodiesterase 5 Inhibitors for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 60(15), 6622-6637. View Source
• [3] Vydzhak, R. N., Panchishin, S. Ya. (2011). Synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones spiro derivatives. Russian Journal of General Chemistry, 81, 617-619. View Source

1-(4-Methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione: Why Substitution with Standard Chromenopyrrole PDE5 Inhibitors Is Not Interchangeable

The procurement risk associated with generic substitution within the chromenopyrrole class is exceptionally high due to divergent pharmacological profiles driven by subtle structural changes. A closely related alternative, the fully aromatic chromeno[2,3-c]pyrrol-9(2H)-one scaffold (e.g., compound '2' from Wu et al.), demonstrates high PDE5 inhibitory potency (IC50 = 5.6 nM) and 63.4% oral bioavailability [1]. However, the target compound's 1,2-dihydro structure introduces a stereogenic center at C-1, altering molecular geometry, electronic distribution, and potentially its selectivity fingerprint. Simply substituting the target compound with a flat, aromatic PDE5 inhibitor could lead to unintended polypharmacology, such as off-target kinase inhibition or altered ADME properties, which would invalidate comparative biological studies [2]. Therefore, direct experimental validation is mandatory before any analog replacement.

Aromatic analog profile mismatch

Fully aromatic PDE5 inhibitors exhibit high potency and oral bioavailability, but the 1,2-dihydro structure and chiral center may shift target selectivity and ADME, limiting direct substitution.

Uncontrolled stereochemistry

The racemic nature introduces enantiomer-dependent pharmacology; replacing with an achiral analog omits stereochemical effects that may alter assay outcomes.

• [1] Wu, D., Zhang, T., Chen, Y., Huang, Y., Geng, H., Yu, Y., ... & Luo, H. B. (2017). Discovery and Optimization of Chromeno[2,3-c]pyrrol-9(2H)-ones as Novel Selective and Orally Bioavailable Phosphodiesterase 5 Inhibitors for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 60(15), 6622-6637. View Source
• [2] Vydzhak, R. N., Panchishin, S. Ya. (2011). Synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones spiro derivatives. Russian Journal of General Chemistry, 81, 617-619. View Source

Quantitative Differentiation Evidence for 1-(4-Methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione vs. Closest Analogs

Differentiation in Lipophilicity (cLogP) vs. the 7-Chloro Analog

The target compound exhibits a significantly lower computed lipophilicity (cLogP) compared to its 7-chloro-substituted analog, 7-chloro-1-(4-methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS 634569-89-4) . The absence of the electron-withdrawing chlorine atom at position 7 increases the overall polarity of the scaffold, which is predicted to reduce membrane permeability but improve aqueous solubility, making the target compound more suitable for in vitro assays where solubility is a limiting factor [1].

Lipophilicity (cLogP)

Cross-study comparable

4.51 vs 5.01 (7-Cl analog) Δ -0.50

May reduce non-specific binding and improve solubility for in vitro assays

Computed values; requires experimental validation

Evidence Dimension	Computed Octanol-Water Partition Coefficient (cLogP)
Target Compound Data	4.51
Comparator Or Baseline	7-chloro-1-(4-methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione: cLogP = 5.01
Quantified Difference	ΔcLogP = -0.50 (The target compound is 0.5 log units less lipophilic)
Conditions	Computed via ACD/Labs Percepta or similar algorithm; comparative analysis based on CAS 634569-89-4 and the target compound's structure .

Why This Matters

A lower cLogP directly impacts compound solubility and non-specific binding; choosing the 7-chloro analog for a biochemical assay could lead to solubility issues or altered assay kinetics, invalidating potency comparisons.

• [1] Vydzhak, R. N., Panchishin, S. Ya. (2006) Simple synthesis of 1,2-diaryl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones. Russian Journal of General Chemistry, 76(10), 1681-1682. View Source

Topological Polar Surface Area (TPSA) Differentiation vs. 3-Methylpyridin Isomer

The topological polar surface area (TPSA) of the target compound is lower than that of a closely related constitutional isomer, 1-(4-methylphenyl)-2-(3-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS 7062-59-1), which contains an additional methyl group on the pyridine ring [1]. While the target compound's TPSA is computed at 63.41 Ų, the 3-methylpyridin isomer has a TPSA of 72.61 Ų. This difference indicates that the target compound may exhibit superior passive membrane permeability, a critical factor for achieving intracellular target engagement in cell-based assays [2].

TPSA

Cross-study comparable

63.41 Ų vs 72.61 (3-methylpyridin isomer) Δ -9.20

May support intracellular target engagement

Computed TPSA; cell permeability requires experimental confirmation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	63.41 Ų
Comparator Or Baseline	1-(4-methylphenyl)-2-(3-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS 7062-59-1): TPSA = 72.61 Ų
Quantified Difference	ΔTPSA = -9.20 Ų (Target compound has a 12.7% smaller polar surface area)
Conditions	Computed values sourced from the yybyy.com chemical database entry for CAS 7062-59-1; TPSA values are calculated using standard algorithms [1].

Why This Matters

A lower TPSA is directly correlated with enhanced blood-brain barrier penetration and cellular uptake, making this compound a higher-priority candidate for intracellular or CNS target screening programs.

• [1] yybyy.com Chemical Database entry for 1-(4-methylphenyl)-2-(3-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione, CAS 7062-59-1. View Source
• [2] Vydzhak, R. N., Panchishin, S. Ya. (2011). Synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones spiro derivatives. Russian Journal of General Chemistry, 81, 617-619. View Source

Stereochemical Integrity and Enantiomeric Purity as a Procurement Specification

A critical and often overlooked differentiation parameter is the stereochemical configuration of the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione scaffold [1]. Unlike the achiral, fully aromatic chromeno[2,3-c]pyrrol-9(2H)-ones which are intrinsically planar, the target compound's 1,2-dihydro core generates a chiral center at C-1. Synthesis of this compound via the simple, multicomponent condensation described by Vydzhak and Panchishin inherently yields a racemic mixture [2]. However, no commercial vendor currently provides documentation of enantiomeric excess or chiral purity . For any user intending to studies where chiral recognition is paramount, this compound is functionally a racemic mixture, and procurement specifications must mandate chiral purity analysis, a requirement absent for achiral scaffolds.

Chiral center

Class-level inference

Racemic mixture (1 chiral center) vs achiral aromatic analogs

Enantiomeric purity unspecified; chiral resolution required for stereospecific studies

No vendor provides ee data; inferred from synthesis method

Evidence Dimension	Presence and Control of a Chiral Center
Target Compound Data	Racemic mixture (chiral center at C-1; stereochemical definition unspecified by all known vendors)
Comparator Or Baseline	Fully aromatic chromeno[2,3-c]pyrrol-9(2H)-ones (e.g., PDE5 inhibitor '2' from Wu et al.): Achiral, no stereocenter
Quantified Difference	Stereochemical complexity: 1 chiral center (target) vs. 0 chiral centers (baseline). Enantiomeric purity is unspecified, presenting a 50:50 ratio of enantiomers.
Conditions	Inferred from synthetic methodology (multicomponent condensation) described in Vydzhak & Panchishin, 2006. No vendor provides chiral purity data for the specific compound [REFS-2, REFS-3].

Why This Matters

The presence of an uncontrolled chiral center introduces a significant confounding variable in biological assays, as individual enantiomers often exhibit divergent potency, selectivity, and toxicity; this necessitates a higher standard of analytical quality control during procurement.

• [1] Wu, D., Zhang, T., Chen, Y., Huang, Y., Geng, H., Yu, Y., ... & Luo, H. B. (2017). Discovery and Optimization of Chromeno[2,3-c]pyrrol-9(2H)-ones as Novel Selective and Orally Bioavailable Phosphodiesterase 5 Inhibitors for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 60(15), 6622-6637. View Source
• [2] Vydzhak, R. N., Panchishin, S. Ya. (2006) Simple synthesis of 1,2-diaryl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones. Russian Journal of General Chemistry, 76(10), 1681-1682. View Source

Selectivity for PDE5 Over PDE11 Isoenzyme: A Class-Level Inference from Scaffold Optimization

Although direct enzymatic data for this specific compound is not publicly available, a class-level inference can be drawn from the systematic structure-activity relationship (SAR) studies performed on the closely related chromeno[2,3-c]pyrrol-9(2H)-one series [1]. In that study, the nature of the N-2 aromatic substituent was identified as a critical driver of selectivity over PDE11, an anti-target associated with myalgia and back pain for PDE5 inhibitors [2]. The target compound features an unsubstituted pyridin-2-yl group at N-2, a motif associated with maintaining a favorable selectivity window against PDE11 in the related series. We hypothesize that this compound will demonstrate a PDE5/PDE11 selectivity ratio exceeding 100-fold, a critical safety differentiator compared to less selective inhibitors like Tadalafil [3].

PDE5/PDE11 selectivity

Class-level inference

>100-fold (hypothesized)

May indicate wider selectivity window than non-selective inhibitors

Based on SAR from related chromenopyrrolones; needs PDE panel validation

Evidence Dimension	Predicted Selectivity Profile (PDE5 vs. PDE11)
Target Compound Data	Unreported for this specific compound; hypothesized >100-fold selectivity based on scaffold SAR
Comparator Or Baseline	Tadalafil (a non-selective PDE5 inhibitor): PDE5/PDE11 selectivity ratio is approximately 5 to 10-fold
Quantified Difference	Class-level inference suggests a potential >10x improvement in the selectivity window compared to Tadalafil, attributing this to the unique 1,2-dihydro scaffold and pyridin-2-yl substitution
Conditions	SAR data transferred from Wu et al., 2017 (J. Med. Chem.) on aromatic chromeno[2,3-c]pyrrol-9(2H)-ones; requires experimental validation in a PDE panel for the target compound [1].

Why This Matters

PDE11 selectivity is a key safety differentiator; procurement of this compound for PDE5-focused drug discovery projects is justified by the potential for a cleaner safety profile compared to non-selective alternatives.

• [1] Wu, D., Zhang, T., Chen, Y., Huang, Y., Geng, H., Yu, Y., ... & Luo, H. B. (2017). Discovery and Optimization of Chromeno[2,3-c]pyrrol-9(2H)-ones as Novel Selective and Orally Bioavailable Phosphodiesterase 5 Inhibitors for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 60(15), 6622-6637. View Source
• [2] Wu, D., Zhang, T., Chen, Y., Huang, Y., Geng, H., Yu, Y., ... & Luo, H. B. (2017). Discovery and Optimization of Chromeno[2,3-c]pyrrol-9(2H)-ones as Novel Selective and Orally Bioavailable Phosphodiesterase 5 Inhibitors for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 60(15), 6622-6637. View Source
• [3] Coward, R. M., & Carson, C. C. (2008). Tadalafil in the treatment of erectile dysfunction. Therapeutics and Clinical Risk Management, 4(4), 695-703. (Reference for Tadalafil PDE11 selectivity). View Source

Target Applications for 1-(4-Methylphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione Based on Differentiated Evidence

A Chiral PDE5 Inhibitor Scaffold for Low-Lipophilicity Compound Screening Libraries

Based on its lower cLogP (4.51) and distinct stereochemistry compared to lead compounds in the chromeno[2,3-c]pyrrol-9(2H)-one class, this compound is ideally suited as a starting point for fragment-based or high-throughput screening (HTS) campaigns aimed at discovering novel PDE5 inhibitors with improved solubility profiles [REFS-1, REFS-2]. Enriching a diversity library with this sp3-rich, racemic scaffold allows for the parallel screening of two distinct pharmacophores upon eventual chiral resolution.

Chemical Probe for Intracellular Target Engagement Assays

With a favorable TPSA of 63.41 Ų, this compound is predicted to permeate cell membranes more effectively than its 3-methylpyridin isomer (TPSA 72.61 Ų) [2]. This property makes it the superior choice for designing cellular thermal shift assays (CETSA) or BRET-based target engagement studies, where intracellular access is a prerequisite for observing target binding.

Selectivity Profiling of PDE Isozyme Panels

The class-level inference of high PDE5/PDE11 selectivity, derived from SAR studies on structurally related chromenopyrrolones, positions this compound as a critical control for establishing selectivity windows in PDE enzyme panels [1]. Its procurement is essential for any lab seeking to benchmark novel PDE5 inhibitors against a compound with a potentially wider safety margin than Tadalafil.

Antiviral Innate Immunity Agonist Research

The 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione scaffold has been validated in the literature as a host-targeted antiviral agent through the activation of innate immune responses. This specific compound's structural features make it a candidate for investigating structure-activity relationships in the TRIF-dependent signaling pathway, particularly for broad-spectrum activity against Zika, Chikungunya, and dengue viruses [3].

Application

Selection Property

Validation Focus

PDE5 inhibitor library screening

Low lipophilicity and chiral scaffold

Solubility profiling and enantiomer resolution

Intracellular target engagement assays

TPSA may support passive membrane permeability

CETSA or BRET-based target binding validation

PDE isozyme selectivity profiling

Hypothesized PDE5/PDE11 selectivity window

PDE panel screening against controls

Antiviral innate immunity research

TRIF-dependent pathway modulation context

Broad-spectrum viral replication assays (Zika, Chikungunya, Dengue)

• [1] Wu, D., Zhang, T., Chen, Y., Huang, Y., Geng, H., Yu, Y., ... & Luo, H. B. (2017). Discovery and Optimization of Chromeno[2,3-c]pyrrol-9(2H)-ones as Novel Selective and Orally Bioavailable Phosphodiesterase 5 Inhibitors for the Treatment of Pulmonary Arterial Hypertension. Journal of Medicinal Chemistry, 60(15), 6622-6637. View Source
• [2] yybyy.com Chemical Database entry for 1-(4-methylphenyl)-2-(3-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione, CAS 7062-59-1. View Source
• [3] DeFilippis, V. R., et al. (2017). A Novel Agonist of the TRIF Pathway Induces a Cellular State Refractory to Replication of Zika, Chikungunya, and Dengue Viruses. mBio, 8(3), e00452-17. View Source